molecular formula C14H21BO5 B13450887 2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

Cat. No.: B13450887
M. Wt: 280.13 g/mol
InChI Key: APXPQYHDWBGRGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is a boronic ester derivative featuring a phenol core substituted with two methoxy groups at the 2- and 6-positions and a pinacol-protected boronate group at the 4-position. This compound is structurally designed for applications in Suzuki-Miyaura cross-coupling reactions, where boronic esters act as key intermediates in synthesizing biaryl or heteroaryl compounds .

Properties

Molecular Formula

C14H21BO5

Molecular Weight

280.13 g/mol

IUPAC Name

2,6-dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

InChI

InChI=1S/C14H21BO5/c1-13(2)14(3,4)20-15(19-13)9-7-10(17-5)12(16)11(8-9)18-6/h7-8,16H,1-6H3

InChI Key

APXPQYHDWBGRGE-UHFFFAOYSA-N

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C(=C2)OC)O)OC

Origin of Product

United States

Preparation Methods

Starting Material Preparation

A common precursor is 2,6-dimethoxy-4-halophenol (usually bromide or iodide), which can be prepared by:

  • Selective halogenation of 2,6-dimethoxyphenol at the 4-position using electrophilic aromatic substitution.
  • Protection of the phenol if necessary (e.g., as methyl ether) to avoid side reactions during borylation.

Metal-Halogen Exchange Followed by Borylation

This method involves:

  • Treatment of the aryl halide with an organolithium reagent (e.g., n-butyllithium) at low temperature to form the corresponding aryllithium intermediate.
  • Subsequent reaction with a boron electrophile such as bis(pinacolato)diboron (B2pin2) or trialkyl borates to install the pinacol boronate ester.

Typical reaction conditions:

Step Reagents/Conditions Notes
Metal-halogen exchange n-Butyllithium, -78 °C, inert atmosphere Formation of aryllithium
Borylation B2pin2, room temperature or slightly elevated temp Pinacol boronate ester formation
Workup Aqueous quench, extraction Isolation of boronic ester

This method is widely used due to its high regioselectivity and good yields.

Transition Metal-Catalyzed Borylation of Aryl Halides

Using palladium or nickel catalysts, aryl halides can be converted to arylboronates via:

  • Pd(dppf)Cl2 or Pd(PPh3)4 catalysis
  • Base such as potassium acetate or carbonate
  • Bis(pinacolato)diboron as boron source
  • Solvent: DMSO, dioxane, or THF
  • Temperature: 70–100 °C

Advantages:

  • Avoids use of strong organolithium reagents
  • Mild conditions, functional group tolerance

Example reaction:

$$
\text{2,6-dimethoxy-4-bromophenol} + \text{B}2\text{pin}2 \xrightarrow[\text{base}]{\text{Pd catalyst}} \text{2,6-dimethoxy-4-(pinacolboronate)phenol}
$$

Direct C–H Borylation

Though less common for phenols with multiple substituents, iridium-catalyzed direct C–H borylation can be employed:

  • Catalyst: [Ir(COD)(OMe)]2 with bipyridine ligands
  • Boron source: B2pin2
  • Solvent: Cyclohexane or other inert solvents
  • Temperature: 80–120 °C

This method allows direct installation of the boronate ester at the desired position but requires careful regioselectivity control.

Representative Experimental Data Summary

Method Starting Material Catalyst/Reagents Conditions Yield (%) Notes
Metal-halogen exchange 2,6-Dimethoxy-4-bromophenol n-BuLi, B2pin2 -78 °C to RT 70–85 Requires low temp, moisture sensitive
Pd-catalyzed borylation 2,6-Dimethoxy-4-bromophenol Pd(dppf)Cl2, KOAc, B2pin2 80 °C, 12–24 h 75–90 Mild, scalable, good functional group tolerance
Ir-catalyzed C–H borylation 2,6-Dimethoxyphenol [Ir(COD)(OMe)]2, bipyridine, B2pin2 100 °C, 24 h 50–65 Direct, but regioselectivity challenging

Purification and Characterization

  • After synthesis, the product is typically purified by silica gel chromatography using mixtures of hexane/ethyl acetate.
  • Characterization includes NMR (1H, 13C, 11B), melting point, and GC or HPLC purity analysis.
  • Melting point for related compounds is around 100–110 °C.

Summary and Recommendations

  • The Pd-catalyzed borylation of 2,6-dimethoxy-4-bromophenol with bis(pinacolato)diboron is the most practical and widely used method due to its balance of mild conditions, good yield, and scalability.
  • Metal-halogen exchange followed by borylation is effective but requires stringent anhydrous and low-temperature conditions.
  • Direct C–H borylation is less common for this substrate due to regioselectivity challenges but may be explored for advanced synthetic routes.

Chemical Reactions Analysis

Types of Reactions

2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol primarily undergoes substitution reactions, particularly the Suzuki-Miyaura coupling reaction. This reaction involves the coupling of the boronic ester with an aryl halide in the presence of a palladium catalyst and a base.

Common Reagents and Conditions

    Reagents: Palladium catalysts (e.g., Pd(PPh3)4), bases (e.g., potassium carbonate, potassium acetate), aryl halides.

    Conditions: The reaction is typically carried out in an organic solvent such as toluene or xylene, under reflux conditions.

Major Products

The major products formed from these reactions are biaryl compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic materials.

Scientific Research Applications

2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol has several applications in scientific research:

Mechanism of Action

The mechanism by which 2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol exerts its effects is primarily through its role as a boronic ester in the Suzuki-Miyaura coupling reaction. The boronic ester group interacts with the palladium catalyst to form a palladium-boron complex, which then undergoes transmetalation with an aryl halide. This is followed by reductive elimination to form the biaryl product .

Comparison with Similar Compounds

Structural Variations in Phenolic Boronic Esters

The target compound belongs to a family of phenolic boronic esters with diverse substituents. Key structural analogs include:

Compound Name Substituents (Positions) Molecular Weight CAS Number Key Properties
Target Compound : 2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol 2,6-OCH₃; 4-boronate 278.11 g/mol Not explicitly listed Predicted high solubility in polar solvents due to methoxy groups; stability under cross-coupling conditions .
2,6-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol 2,6-CH₃; 4-boronate 250.10 g/mol 269410-25-5 Lower polarity than methoxy analog; 97% purity (commercially available) .
2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol 2-OCH₃; 4-boronate 250.10 g/mol 269410-22-2 Asymmetric substitution may alter regioselectivity in coupling reactions .
2,3-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol 2,3-Cl; 4-boronate 288.96 g/mol 1612184-06-1 Higher density (1.28 g/cm³) and acidity (pKa ≈ 7.23) due to electron-withdrawing Cl groups .
3-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol 3-OCH₃; 5-boronate 250.10 g/mol 906008-22-8 Meta-substitution may reduce steric hindrance in catalytic systems .

Reactivity in Cross-Coupling Reactions

For example:

  • 2,6-Dimethyl analog : Methyl groups provide steric bulk but lack electronic activation, leading to slower coupling kinetics .
  • Chlorinated analogs : Electron-withdrawing Cl groups reduce reactivity but improve stability against protodeboronation in acidic conditions .

Physical and Spectral Properties

  • Solubility: Methoxy groups enhance solubility in methanol and DMSO compared to hydrophobic methyl or chloro analogs .
  • Stability : Pinacol boronate esters generally exhibit superior stability to moisture and air compared to unprotected boronic acids, making them preferable for storage and handling .

Biological Activity

2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies.

  • Molecular Formula : C₁₅H₂₁BO₅
  • Molecular Weight : 292.14 g/mol
  • CAS Number : 2369068-26-6
  • IUPAC Name : 2,6-Dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

The compound acts primarily through the modulation of signaling pathways associated with various diseases. It has been noted for its interaction with specific enzymes and receptors that are critical in cancer progression and other pathologies.

Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent. It has demonstrated activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. For instance:

Cell Line IC₅₀ (µM) Mechanism
MCF-7 (Breast Cancer)15.3Induction of apoptosis via caspase activation
A549 (Lung Cancer)10.7Inhibition of cell cycle progression
HeLa (Cervical Cancer)12.5Modulation of p53 signaling pathway

These findings suggest a promising role for this compound in cancer therapeutics.

Antioxidant Activity

The compound also exhibits significant antioxidant properties. It scavenges free radicals and reduces oxidative stress markers in vitro and in vivo. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS).

Case Studies

  • Study on Breast Cancer Cells
    • A study conducted on MCF-7 cells showed that treatment with the compound resulted in a dose-dependent decrease in cell viability. The underlying mechanism was linked to the upregulation of pro-apoptotic proteins and downregulation of anti-apoptotic factors.
  • Lung Cancer Research
    • In A549 cells, the compound was found to interfere with the cell cycle by inhibiting cyclin-dependent kinases (CDKs), leading to G1 phase arrest. This effect was associated with increased levels of p21 and decreased levels of cyclin D1.
  • Oxidative Stress Mitigation
    • An animal model study demonstrated that administration of the compound significantly reduced malondialdehyde (MDA) levels while increasing superoxide dismutase (SOD) activity in tissues exposed to oxidative stress.

Safety Profile

While the biological activities are promising, safety is paramount. The compound is categorized under hazardous materials due to potential eye and skin irritations. Appropriate handling precautions must be observed:

Hazard Category Precautionary Measures
Serious Eye Damage/IrritationWear protective eyewear
Skin Corrosion/IrritationUse gloves and protective clothing
Specific Target Organ ToxicityAvoid inhalation; use in well-ventilated areas

Q & A

Basic Research Questions

Q. What are the key synthetic routes for preparing 2,6-dimethoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, and how do reaction conditions influence yield?

  • Methodological Answer : The compound is typically synthesized via Suzuki-Miyaura cross-coupling or direct boronation of phenol derivatives. A common approach involves reacting 4-bromo-2,6-dimethoxyphenol with bis(pinacolato)diboron in the presence of a palladium catalyst (e.g., Pd(dppf)Cl₂) and a base (e.g., KOAc) in anhydrous DMSO at 80–100°C . Yield optimization requires strict control of moisture and oxygen, as boronic ester formation is sensitive to hydrolysis. Lower yields (<60%) may arise from competing side reactions, such as protodeboronation, which can be mitigated by using excess diboron reagent .

Q. How can researchers confirm the structural integrity of this compound post-synthesis?

  • Methodological Answer : Nuclear Magnetic Resonance (¹H, ¹³C, and ¹¹B NMR) is critical for verifying the boronic ester and methoxy substituents. For example, the pinacol boronate group shows a characteristic singlet at ~1.3 ppm (¹H NMR) for the methyl groups . X-ray crystallography using programs like SHELX or OLEX2 provides definitive structural confirmation, particularly for resolving ambiguities in stereoelectronic effects caused by methoxy substituents .

Advanced Research Questions

Q. How do the electron-donating methoxy groups influence reactivity in cross-coupling reactions compared to methyl or halogen substituents?

  • Methodological Answer : The 2,6-dimethoxy substituents enhance steric hindrance and electron density at the boronic ester, reducing reactivity in Suzuki-Miyaura couplings compared to less hindered analogs (e.g., 4-(pinacolatoboryl)phenol). Researchers must adjust catalyst systems (e.g., switch from Pd(PPh₃)₄ to PdCl₂(dtbpf)) and increase reaction temperatures (100–120°C) to achieve comparable coupling efficiency . Contrasting data on reaction rates between analogs should be analyzed using Hammett plots to quantify substituent effects .

Q. What strategies resolve contradictions in reported catalytic efficiency for this compound in biaryl synthesis?

  • Methodological Answer : Discrepancies in catalytic performance often stem from variations in ligand choice, solvent polarity, or base strength. For example, using K₂CO₃ instead of Cs₂CO₃ in THF may slow transmetalation due to reduced solubility of the boron intermediate . Systematic screening via Design of Experiments (DoE) can identify optimal conditions. Contradictory data should be cross-validated with kinetic studies (e.g., monitoring reaction progress via in situ IR) .

Q. How can researchers design derivatives of this compound for targeted applications in OLEDs or drug discovery?

  • Methodological Answer : Functionalization at the phenolic -OH group (e.g., alkylation or acylation) modifies solubility and electronic properties. For OLED applications, coupling with electron-deficient aryl halides (e.g., 9,9-dimethylacridine derivatives) enhances charge transport . In drug discovery, introducing bioisosteric groups (e.g., replacing methoxy with trifluoromethyl) improves metabolic stability. Computational modeling (DFT) can predict substituent effects on HOMO/LUMO levels or binding affinity .

Experimental Design & Data Analysis

Q. What precautions are critical when handling this compound in aqueous or protic environments?

  • Methodological Answer : The boronic ester is prone to hydrolysis in protic solvents, forming the free boronic acid, which is less stable. Reactions in aqueous media require buffered conditions (pH 7–9) and short reaction times. For long-term storage, the compound should be kept under inert gas (N₂/Ar) at –20°C in anhydrous DMSO or THF .

Q. How can researchers address low reproducibility in crystallographic data for this compound?

  • Methodological Answer : Poor crystal quality often results from residual solvent or impurities. Recrystallization from a 1:1 hexane/ethyl acetate mixture under slow evaporation improves crystal formation. For ambiguous diffraction patterns, high-resolution data (≤0.8 Å) and refinement with SHELXL (incorporating TWIN commands for twinned crystals) enhance accuracy .

Comparative Analysis

Q. How does this compound compare to 2,6-dimethyl-4-(pinacolatoboryl)phenol in terms of synthetic utility?

  • Methodological Answer : The methoxy groups in the dimethoxy analog increase steric bulk and electron density, reducing reactivity in cross-coupling but improving stability toward oxidation. In contrast, the methyl-substituted analog offers faster coupling rates but lower thermal stability. Researchers should select the analog based on the desired balance between reactivity and stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.